2-(2-Fluorophenoxy)-1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2-fluorophenoxy)-1-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H22FN3O3/c1-12(2)17-20-21-18(25-17)13-7-9-22(10-8-13)16(23)11-24-15-6-4-3-5-14(15)19/h3-6,12-13H,7-11H2,1-2H3
• InChI Key: KQDXRGGGVPJQCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C18H22FN3O3
• Molecular Weight: 347.4 g/mol

Description

2-(2-Fluorophenoxy)-1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H22FN3O3 and its molecular weight is 347.39. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Structural Characterization

• The compound "1-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethanone" was synthesized through a click chemistry approach, starting from a similar fluorophenyl compound. Its structure was confirmed using various spectroscopic techniques and X-ray diffraction, demonstrating the compound's thermal stability and potential for further biological applications (Govindhan et al., 2017).

Thermal and Electrical Properties

• Aromatic copolyethers containing 1,3,4-oxadiazole rings and fluorene groups, synthesized through nucleophilic substitution polymerization, showed high thermal stability and good electrical insulating properties. These materials, soluble in polar solvents and capable of forming thin flexible films, are relevant for applications requiring durable and insulating polymers (Hamciuc et al., 2009).

Biological Applications

• The cytotoxic evaluation of novel derivatives of 1-[2-(Aryl substituted)-5-(4'-Fluoro-3-methyl biphenyl-4-yl)-[1, 3, 4] oxadiazole-3-yl]-ethanone showed significant activity against carcinoma cell lines, indicating the potential of such compounds in cancer research and therapy (Adimule et al., 2014).

Material Science Applications

• Copoly(1,3,4-oxadiazole-ether)s containing phthalide groups and thin films made from these polymers exhibited high thermal stability and desirable electrical properties, indicating their utility in advanced material applications (Hamciuc et al., 2008).